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Compound of Interest

Compound Name:
Methyltriethylammonium

carbonate

Cat. No.: B8594406 Get Quote

An In-depth Technical Guide to Methyltriethylammonium Carbonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyltriethylammonium
carbonate, an ionic liquid with significant potential in various chemical applications. This

document details its chemical properties, synthesis, and potential applications, presenting data

in a structured format for ease of use by researchers and professionals in the field.

Chemical and Physical Properties
Methyltriethylammonium carbonate, also known as triethylmethylammonium methyl

carbonate, is a quaternary ammonium ionic liquid. Its fundamental properties are summarized

in the table below.
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Property Value Reference

Molecular Formula C₉H₂₁NO₃ [1][2][3][4]

Molecular Weight 191.27 g/mol [2][3][4]

CAS Number 113840-08-7 [1][2][3]

IUPAC Name

methyl

carbonate;triethyl(methyl)azani

um

[4]

Synonyms

Triethylmethylammonium

methyl carbonate,

Methyltriethylammonium

methyl carbonate

[2][3][4]

Synthesis of Methyltriethylammonium Carbonate
The synthesis of methyltriethylammonium carbonate typically involves the quaternization of

an amine. A general workflow for its synthesis is outlined below.

Starting Reagents:
- Triethylamine

- Methyl Carbonate Derivative

Quaternization Reaction
(Controlled Conditions)

Purification
- Ion Exchange

- Metathesis

Final Product:
Methyltriethylammonium Carbonate

Purity Validation
- NMR Spectroscopy

- HPLC

Click to download full resolution via product page

Caption: General synthesis workflow for methyltriethylammonium carbonate.

Experimental Protocol: Generalized Synthesis
A common method for synthesizing methyltriethylammonium carbonate involves the reaction

of triethylamine with a methyl carbonate derivative.[1]

Reaction Setup: In a temperature-controlled reaction vessel, dissolve triethylamine in a

suitable solvent.
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Reagent Addition: Slowly add a methylating agent, such as dimethyl carbonate or methyl

chloroformate, to the triethylamine solution under constant stirring. The reaction is typically

carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

Reaction Monitoring: Monitor the progress of the reaction using techniques like thin-layer

chromatography (TLC) or gas chromatography (GC) until the starting materials are

consumed.

Purification: After the reaction is complete, the crude product is purified. This may involve an

ion exchange step to introduce the carbonate anion, followed by washing and drying to

remove impurities and residual solvents.

Characterization: The final product's identity and purity are confirmed using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-

Performance Liquid Chromatography (HPLC).[1]

Potential Applications
Methyltriethylammonium carbonate's structure, featuring a quaternary ammonium cation

and a methyl carbonate anion, makes it a compound of interest for various applications,

particularly in catalysis and carbon capture.[1]

Catalysis
Structurally similar quaternary ammonium methyl carbonates have demonstrated efficacy as

metal-free catalysts in organic synthesis, such as in transesterification reactions. The proposed

catalytic cycle involves the in-situ generation of a highly reactive alkoxide species.
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Catalytic Cycle

[MeEt3N]+[MeOCO2]-

Generation of Alkoxide
(Reaction with Alcohol)

+ R-OH

[MeEt3N]+[RO]- (Active Catalyst)

Transesterification Reaction

+ Ester

Product Formation and Catalyst Regeneration

+ New Ester
+ R-OH

Click to download full resolution via product page

Caption: Proposed catalytic cycle for transesterification using a quaternary ammonium methyl

carbonate.

Experimental Protocol: Catalytic Transesterification
The following is a generalized protocol for a transesterification reaction using a compound like

methyltriethylammonium carbonate as a catalyst.

Reactant Mixture: In a reaction flask, combine the ester to be transesterified, an alcohol, and

a catalytic amount of methyltriethylammonium carbonate.
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Reaction Conditions: Heat the mixture to the desired reaction temperature with continuous

stirring. The optimal temperature and reaction time will depend on the specific substrates

used.

Monitoring: Track the conversion of the starting ester into the product ester using GC or

HPLC.

Product Isolation: Once the reaction reaches completion, the product can be isolated by

distillation or extraction. The ionic liquid catalyst can potentially be recovered and reused.

Safety and Handling
Methyltriethylammonium carbonate is classified as a dangerous good for transport,

indicating that it requires careful handling and storage.[2] Always consult the Safety Data Sheet

(SDS) for detailed safety information before handling this compound.

Conclusion
Methyltriethylammonium carbonate is a promising ionic liquid with potential applications as a

sustainable and efficient catalyst. Its synthesis from readily available starting materials and its

potential for metal-free catalysis make it an area of active research. Further investigation into

its specific catalytic activities and applications in areas like carbon capture is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["methyltriethylammonium carbonate molecular weight"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8594406#methyltriethylammonium-carbonate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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